Cas no 1314674-25-3 (1-(4-chloro-3-fluorophenyl)cyclobutan-1-amine)

1-(4-Chloro-3-fluorophenyl)cyclobutan-1-amine is a versatile intermediate in organic synthesis, featuring a cyclobutane ring fused to a substituted aromatic system. The presence of both chloro and fluoro substituents on the phenyl ring enhances its reactivity, making it valuable for further functionalization in pharmaceutical and agrochemical applications. The cyclobutylamine moiety contributes to conformational rigidity, which can improve binding affinity in bioactive molecules. This compound is particularly useful in the development of small-molecule inhibitors and other fine chemicals requiring structurally constrained motifs. Its well-defined stereochemistry and stability under standard conditions make it a reliable building block for medicinal chemistry and material science research.

1-(4-chloro-3-fluorophenyl)cyclobutan-1-amine structure

1314674-25-3 structure

Product Name:1-(4-chloro-3-fluorophenyl)cyclobutan-1-amine

CAS No:1314674-25-3

MF:C₁₀H₁₁ClFN

MW:199.652445077896

MDL:MFCD19699082

CID:4583444

PubChem ID:82607558

Update Time:2025-10-23

1-(4-chloro-3-fluorophenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

- 1-(4-Chloro-3-fluorophenyl)cyclobutanamine
- Cyclobutanamine, 1-(4-chloro-3-fluorophenyl)-
- 1-(4-chloro-3-fluorophenyl)cyclobutan-1-amine
- MDL： MFCD19699082
- Inchi： 1S/C10H11ClFN/c11-8-3-2-7(6-9(8)12)10(13)4-1-5-10/h2-3,6H,1,4-5,13H2
- InChI Key： KIWUMEQFOXXDAD-UHFFFAOYSA-N
- SMILES： C1(C2=CC=C(Cl)C(F)=C2)(N)CCC1

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 269.3±40.0 °C at 760 mmHg
Flash Point: 116.7±27.3 °C
Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(4-chloro-3-fluorophenyl)cyclobutan-1-amine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-(4-chloro-3-fluorophenyl)cyclobutan-1-amine Pricemore >>

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SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY226226-1g	1-(4-Chloro-3-fluorophenyl)cyclobutanamine	1314674-25-3	≥95%	1g	¥6120.00	2024-08-09
eNovation Chemicals LLC	D778446-1g	1-(4-Chloro-3-fluorophenyl)cyclobutanamine	1314674-25-3	95%	1g	$790	2024-07-20
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Enamine	EN300-1967367-5g	1-(4-chloro-3-fluorophenyl)cyclobutan-1-amine	1314674-25-3		5g	$2900.0	2023-09-16
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Enamine	EN300-1967367-0.1g	1-(4-chloro-3-fluorophenyl)cyclobutan-1-amine	1314674-25-3		0.1g	$879.0	2023-09-16
Enamine	EN300-1967367-0.25g	1-(4-chloro-3-fluorophenyl)cyclobutan-1-amine	1314674-25-3		0.25g	$920.0	2023-09-16
Enamine	EN300-1967367-0.5g	1-(4-chloro-3-fluorophenyl)cyclobutan-1-amine	1314674-25-3		0.5g	$959.0	2023-09-16
Enamine	EN300-1967367-1.0g	1-(4-chloro-3-fluorophenyl)cyclobutan-1-amine	1314674-25-3		1g	$986.0	2023-05-27